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Compound of Interest

Compound Name: Linalool-d3

Cat. No.: B567113

An In-Depth Technical Guide to the Safe Handling of Linalool-d3

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides a comprehensive overview of the safety data and
handling precautions for Linalool-d3 (CAS No. 1216673-02-7). As Linalool-d3 is a deuterated
form of Linalool (CAS No. 78-70-6), its material safety profile is considered analogous to the
non-deuterated parent compound. The data presented herein is primarily for Linalool and
should be applied to Linalool-d3 in any laboratory setting.

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is the first step in safe
handling. Linalool is a colorless liquid with a characteristic floral odor.[1]
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Property Value Source
Molecular Formula C10H15Ds0 [2]
Molecular Weight 157.3 g/mol [2]
Appearance Colorless liquid / Neat oll [11[2]
- _ 199 °C/390.2 °F at 760
Boiling Point [3]
mmHg
Flash Point 75°C /167 °F [3]

Autoignition Temperature

235 °C /455 °F

[3]

Vapor Pressure

0.1 mbar at 20 °C

[3]

Specific Gravity

0.861

[3]

Solubility in Water

1.45-159¢g/Lat25°C

[1]3]

Flammability Limits

LEL: 0.9%, UEL: 5.2%

[3]

Toxicological Data

Toxicological data is critical for assessing acute and chronic health risks associated with a

chemical. Linalool is characterized by low acute toxicity but is a known skin and eye irritant.[4]
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Parameter Value Species Route Source

LDso (Acute

2790 mg/kg Rat Oral [4][5]
Oral)
LDso (Acute )
5610 mg/kg Rabbit Dermal [41[5]
Dermal)
LCso (Acute ]
) >3.2 mg/L Mouse Inhalation [6]
Inhalation)
Skin )
] o Irritant (Category )
Corrosion/Irritatio 2) Rabbit Dermal [41[6]
n
Serious Eye Irritant (Category
. - Eye [4]
Damage/lrritation ~ 2A)
May cause an
Skin allergic skin
o i - Dermal [6]
Sensitization reaction

(Category 1)

GHS Hazard Classification and Communication

The Globally Harmonized System (GHS) provides a standardized framework for
communicating the hazards of chemical products. The diagram below illustrates the logical flow
from GHS classification to the required hazard and precautionary statements for Linalool.
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GHS Hazard Classification Hazard (H) Statements

Flammable Liquid : : .
(Category 4) H227: Combustible liquid.

Harmful to Aquatic Life . .
(Category 3) H402: Harmful to aquatic life.

Skin Irritation
(Category 2)

Precautiofary (P) $tatements

H315: Causes skin irritation.

Prevention:
P210, P261, P264, P272, P280

Skin Sensitization H317: May cause an allergic
(Category 1) skin reaction.
Response:

P302+P352, P305+P351+P338,
P333+P313, P337+P313, P362

Serious Eye lrritation
(Category 2A)

1

1

1

1

1

1

1

1

1

: e Disposal:

: P501

1

1

1

1

1

: ____________________________________________________________________ Storage:
P403

H319: Causes serious eye irritation.

Click to download full resolution via product page

Caption: GHS hazard communication workflow for Linalool.

Experimental Protocols Overview

The safety data presented in this guide are derived from internationally recognized
standardized testing protocols, such as those established by the Organisation for Economic
Co-operation and Development (OECD). These protocols ensure data reliability and
reproducibility.
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e Acute Oral Toxicity (LDso): This value is typically determined using a method analogous to
OECD Test Guideline 423 (Acute Oral toxicity — Acute Toxic Class Method). In this protocol,
the substance is administered orally by gavage to fasted rats.[4][6] The study involves a
stepwise procedure with a limited number of animals at each step. The outcome, mortality, is
observed to determine the dose that causes death in 50% of the tested animal population.
The result for Linalool was an LDso of 2,790 mg/kg in rats.[4][5]

e Acute Dermal Toxicity (LDso): Following a method similar to OECD Test Guideline 402 (Acute
Dermal Toxicity), the substance is applied to a shaved area of the skin of rabbits for 24
hours.[4][6] The animals are observed for signs of toxicity and mortality. The dermal LDso for
Linalool in rabbits was determined to be 5,610 mg/kg.[4][5]

o Skin Irritation: To assess skin irritation, as described in OECD Test Guideline 404 (Acute
Dermal Irritation/Corrosion), a small amount of the substance is applied to the shaved skin of
a test animal (typically a rabbit).[4] The site is observed for signs of erythema (redness) and
edema (swelling) at specified intervals. Linalool is classified as a skin irritant based on these
findings.[4]

o Eye Irritation: Based on protocols like OECD Test Guideline 405 (Acute Eye
Irritation/Corrosion), the substance is instilled into the conjunctival sac of one eye of a test
animal. The eyes are examined for irritation, including redness, swelling, and discharge.
Linalool causes serious eye irritation.[4]

Handling and Storage Precautions

Adherence to proper handling and storage protocols is essential to minimize exposure and
ensure laboratory safety.

Personal Protective Equipment (PPE):
» Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[4]

» Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required.[7] Lab coats and
other protective clothing should be worn to prevent skin contact.[4]

» Respiratory Protection: In case of insufficient ventilation or aerosol formation, use a suitable
respirator with an appropriate filter (e.g., Type ABEK).
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Safe Handling Practices:

o Work in a well-ventilated area, preferably under a chemical fume hood.[4]

e Avoid contact with skin, eyes, and clothing.[4]

o Keep away from heat, sparks, open flames, and other ignition sources.[4]

o Take precautionary measures against static discharge.

e Wash hands thoroughly after handling.[4]

e Do not eat, drink, or smoke in the work area.[4]

Storage Conditions:

» Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][4]
e The recommended storage temperature is 2-8 °C.[7]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
bases.[3]

Accidental Release and First Aid Measures
A clear and practiced emergency response plan is crucial for managing accidental releases.

Spill Response Workflow:

The following diagram outlines a general workflow for responding to a chemical spill of Linalool.
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Spill Detected

Evacuate non-essential personnel
and secure the area.

'

Ensure adequate ventilation.
Eliminate ignition sources.

Wear appropriate PPE:
Gloves, eye protection, respirator (if needed).

Contain the spill.
Use absorbent material
(sand, earth, vermiculite).

Collect absorbed material into a
suitable, labeled container for disposal.

Clean the spill area thoroughly.

Dispose of waste according to
local, state, and federal regulations.

Click to download full resolution via product page

Caption: General workflow for responding to a Linalool spill.

First-Aid Measures:
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« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[5]

« If on Skin: Immediately wash the skin with plenty of soap and water.[4] Remove
contaminated clothing and wash it before reuse.[4] If skin irritation or a rash occurs, get
medical advice.[4]

 If in Eyes: Rinse cautiously with water for several minutes.[4] Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[4]

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or
doctor if you feel unwell.[4][5]

Disposal Considerations

Dispose of Linalool-d3 and any contaminated materials in accordance with all applicable local,
state, and federal regulations.[4] Do not allow the substance to enter drains, surface waters, or
groundwater.[4][7] Waste should be handled as hazardous waste and disposed of at an
approved waste disposal plant.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Linalool | C10H180O | CID 6549 - PubChem [pubchem.ncbi.nim.nih.gov]
. caymanchem.com [caymanchem.com]

. fishersci.com [fishersci.com]

. download.basf.com [download.basf.com]

. aurochemicals.com [aurochemicals.com]

. industrialchemicals.gov.au [industrialchemicals.gov.au]

°
~ (o)) &) EaN w N -

. carlroth.com [carlroth.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.aurochemicals.com/wp-content/uploads/2019/04/LINALOOL-Natural-SDS-1.pdf
https://download.basf.com/p1/000000000030034999_SDS_GEN_00/en_UN/Linalool_30034999_SDS_GEN_00_en_3-0.pdf
https://download.basf.com/p1/000000000030034999_SDS_GEN_00/en_UN/Linalool_30034999_SDS_GEN_00_en_3-0.pdf
https://download.basf.com/p1/000000000030034999_SDS_GEN_00/en_UN/Linalool_30034999_SDS_GEN_00_en_3-0.pdf
https://download.basf.com/p1/000000000030034999_SDS_GEN_00/en_UN/Linalool_30034999_SDS_GEN_00_en_3-0.pdf
https://download.basf.com/p1/000000000030034999_SDS_GEN_00/en_UN/Linalool_30034999_SDS_GEN_00_en_3-0.pdf
https://download.basf.com/p1/000000000030034999_SDS_GEN_00/en_UN/Linalool_30034999_SDS_GEN_00_en_3-0.pdf
https://www.aurochemicals.com/wp-content/uploads/2019/04/LINALOOL-Natural-SDS-1.pdf
https://www.benchchem.com/product/b567113?utm_src=pdf-body
https://download.basf.com/p1/000000000030034999_SDS_GEN_00/en_UN/Linalool_30034999_SDS_GEN_00_en_3-0.pdf
https://download.basf.com/p1/000000000030034999_SDS_GEN_00/en_UN/Linalool_30034999_SDS_GEN_00_en_3-0.pdf
https://www.carlroth.com/medias/SDB-3992-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTQ4NzN8YXBwbGljYXRpb24vcGRmfGFEVmtMMmhpTkM4NU1UZ3lNamN4T0RNeU1EazBMMU5FUWw4ek9Ua3lYMGRDWDBWT0xuQmtaZ3xiOTNhOWUyN2I2OGZhMDFiMjFlNWY0YjE3MjI4MGYyMTg4NmFhZjlhMTdhMmVlNDJlZjY1OTY2YWZlNzhlMTZm
https://www.fishersci.com/store/msds?partNumber=AC125151000&productDescription=LINALOOL+100ML&vendorId=VN00032119&countryCode=US&language=en
https://download.basf.com/p1/000000000030034999_SDS_GEN_00/en_UN/Linalool_30034999_SDS_GEN_00_en_3-0.pdf
https://www.benchchem.com/product/b567113?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Linalool
https://www.caymanchem.com/product/9004273/plus-minus-linalool-d3
https://www.fishersci.com/store/msds?partNumber=AC125151000&productDescription=LINALOOL+100ML&vendorId=VN00032119&countryCode=US&language=en
https://download.basf.com/p1/000000000030034999_SDS_GEN_00/en_UN/Linalool_30034999_SDS_GEN_00_en_3-0.pdf
https://www.aurochemicals.com/wp-content/uploads/2019/04/LINALOOL-Natural-SDS-1.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Linalool_Human%20health%20tier%20II%20assessment.pdf
https://www.carlroth.com/medias/SDB-3992-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTQ4NzN8YXBwbGljYXRpb24vcGRmfGFEVmtMMmhpTkM4NU1UZ3lNamN4T0RNeU1EazBMMU5FUWw4ek9Ua3lYMGRDWDBWT0xuQmtaZ3xiOTNhOWUyN2I2OGZhMDFiMjFlNWY0YjE3MjI4MGYyMTg4NmFhZjlhMTdhMmVlNDJlZjY1OTY2YWZlNzhlMTZm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Linalool-d3 safety data sheet and handling precautions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b567113#linalool-d3-safety-data-sheet-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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